Cas no 1806815-12-2 (2-Amino-6-(difluoromethyl)-3-hydroxy-5-methoxypyridine)

• Product Name: 2-Amino-6-(difluoromethyl)-3-hydroxy-5-methoxypyridine
• CAS No: 1806815-12-2
• MF: C₇H₈F₂N₂O₂
• MW: 190.147428512573
• CID: 4916934
• Update Time: 2025-05-25

2-Amino-6-(difluoromethyl)-3-hydroxy-5-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-(difluoromethyl)-3-hydroxy-5-methoxypyridine

• Inchi： 1S/C7H8F2N2O2/c1-13-4-2-3(12)7(10)11-5(4)6(8)9/h2,6,12H,1H3,(H2,10,11)
• InChI Key： WICYBAFBFKWGTC-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC(=C(N)N=1)O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 171
• XLogP3: 0.8
• Topological Polar Surface Area: 68.4

Additional information on 2-Amino-6-(difluoromethyl)-3-hydroxy-5-methoxypyridine

2-Amino-6-(difluoromethyl)-3-hydroxy-5-methoxypyridine: A Comprehensive Overview

2-Amino-6-(difluoromethyl)-3-hydroxy-5-methoxypyridine, also known by its CAS number 1806815-12-2, is a heterocyclic organic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the pyridine family, a group of six-membered aromatic rings containing one nitrogen atom. The presence of multiple functional groups, including amino, hydroxyl, and methoxy groups, along with a difluoromethyl substituent, makes it a versatile molecule with unique chemical properties.

The structure of 2-Amino-6-(difluoromethyl)-3-hydroxy-5-methoxypyridine is characterized by its pyridine ring with substituents at positions 2, 3, 5, and 6. The amino group (-NH₂) at position 2 and the hydroxyl group (-OH) at position 3 contribute to the compound's basicity and reactivity. The methoxy group (-OCH₃) at position 5 adds electron-donating effects, while the difluoromethyl group (-CHF₂) at position 6 introduces fluorine atoms, which are known for their unique electronic and steric properties. These substituents collectively influence the molecule's physical and chemical behavior, making it an interesting subject for both academic and industrial research.

Recent studies have highlighted the potential of 2-Amino-6-(difluoromethyl)-3-hydroxy-5-methoxypyridine in drug discovery. Its structural features make it a promising candidate for targeting various biological pathways. For instance, the compound has shown potential as a kinase inhibitor, which is crucial in the development of anti-cancer therapies. Additionally, its ability to modulate enzyme activity has led researchers to explore its role in treating metabolic disorders and neurodegenerative diseases.

In the field of materials science, 2-Amino-6-(difluoromethyl)-3-hydroxy-5-methoxypyridine has been investigated for its applications in organic electronics. The pyridine ring's aromaticity and the presence of electron-withdrawing groups like the difluoromethyl substituent make it suitable for use in organic semiconductors and light-emitting diodes (LEDs). Recent advancements in synthetic techniques have enabled the large-scale production of this compound, facilitating its integration into next-generation electronic devices.

The synthesis of 2-Amino-6-(difluoromethyl)-3-hydroxy-5-methoxypyridine involves a multi-step process that typically starts with a pyridine derivative. The introduction of substituents at specific positions requires precise control over reaction conditions to ensure high yields and purity. Recent research has focused on optimizing these synthesis pathways to reduce costs and improve efficiency. For example, the use of microwave-assisted synthesis has been shown to significantly accelerate the formation of this compound while maintaining its structural integrity.

In terms of environmental applications, 2-Amino-6-(difluoromethyl)-3-hydroxy-5-methoxypyridine has demonstrated potential as a catalyst in waste water treatment processes. Its ability to facilitate oxidation reactions makes it a valuable component in systems designed to degrade harmful pollutants. Furthermore, its stability under various environmental conditions ensures long-term effectiveness in such applications.

The pharmacokinetic properties of 2-Amino-6-(difluoromethyl)-3-hydroxy-5-methoxypyridine have also been extensively studied. Research indicates that the compound exhibits moderate bioavailability when administered orally, making it suitable for systemic drug delivery. Its metabolism pathways involve cytochrome P450 enzymes, which are critical for determining drug efficacy and toxicity profiles.

In conclusion, 2-Amino-6-(difluoromethyl)-3-hydroxy-5-methoxypyridine, CAS number 1806815-12-2, is a multifaceted compound with applications spanning drug discovery, materials science, and environmental chemistry. Its unique structure and functional groups make it a valuable tool for researchers across various disciplines. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific innovation.